![molecular formula C11H19NO3 B1357354 1-(3-Methylbutanoyl)piperidine-3-carboxylic acid CAS No. 926225-27-6](/img/structure/B1357354.png)
1-(3-Methylbutanoyl)piperidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of 1-(3-Methylbutanoyl)piperidine-3-carboxylic acid and its derivatives is a significant area of research in modern organic chemistry . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Attached to this ring is a 3-methylbutanoyl group and a carboxylic acid group.
Chemical Reactions Analysis
Piperidine derivatives, including this compound, are involved in a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Scientific Research Applications
Matrix Metalloproteinase Inhibition
A series of carboxylic acids, including structures with substituted piperidines similar to 1-(3-Methylbutanoyl)piperidine-3-carboxylic acid, have been synthesized and tested for their ability to inhibit matrix metalloproteinases (MMPs). These compounds have shown low nanomolar potency in inhibiting MMP-2, -3, -8, -9, and -13, which are key enzymes involved in tissue remodeling and degradation processes associated with diseases like cancer and arthritis. This research opens up possibilities for developing new therapeutic agents targeting MMPs using carboxylic acid-based inhibitors (Pikul et al., 2001).
Cancer Research
Compounds structurally related to this compound, such as Aurora kinase inhibitors, have been investigated for their potential in treating cancer. These compounds inhibit Aurora A, a kinase implicated in the regulation of cell division, suggesting a potential therapeutic approach for cancer treatment using similar carboxylic acid derivatives (ロバート ヘンリー,ジェームズ, 2006).
Heterocyclic Amino Acids Synthesis
The synthesis of novel heterocyclic amino acids, including derivatives of piperidine-3-carboxylic acids, has been explored for their use as building blocks in the development of pharmaceuticals and other biologically active compounds. These efforts highlight the versatility and potential of compounds like this compound in synthetic chemistry and drug development (Matulevičiūtė et al., 2021).
Structural and Spectroscopic Studies
Detailed structural and spectroscopic studies of piperidine-3-carboxylic acids and their derivatives have provided insights into their chemical behavior, molecular structure, and potential interactions in biological systems. These studies contribute to a deeper understanding of how modifications to the piperidine-3-carboxylic acid structure, such as the addition of a 3-Methylbutanoyl group, can affect its properties and applications (Bartoszak-Adamska et al., 2011).
Properties
IUPAC Name |
1-(3-methylbutanoyl)piperidine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-8(2)6-10(13)12-5-3-4-9(7-12)11(14)15/h8-9H,3-7H2,1-2H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXYNKCSURBGGRR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)N1CCCC(C1)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.